Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate

• IUPAC Name: ethyl 2,6-dimethyl-4-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C10H13NO3/c1-4-14-10(13)9-7(3)11-6(2)5-8(9)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key: DLHHQCQHFXZHRR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=CC1=O)C)C
• Molecular Formula: C10H13NO3
• DSSTOX Substance ID: DTXSID30303112
• Molecular Weight: 195.21 g/mol
• CAS RN: 22192-02-5

Description

Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate is a chemical compound that belongs to the family of pyridine derivatives. It is also known by its systematic name, ethyl 4-hydroxy-2,6-dimethyl-3-pyridinecarboxylate. This compound has gained attention in recent years due to its potential applications in scientific research.

Scientific Research Applications

1. Derivative Synthesis and Chemical Interactions

Ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate is involved in the synthesis of various functional derivatives. For instance, the condensation with substituted phenols and anilines produces aryl pyridin-4-ylmethyl ethers and dihydropyrrolo[3,4-c]pyridin-3-ones. This compound also plays a role in creating esters containing 1,2-azole fragments through acylation processes (Dikusar et al., 2018).

2. Catalytic Applications

It's used in phosphine-catalyzed [4 + 2] annulation processes. This approach utilizes ethyl 2-methyl-2,3-butadienoate and N-tosylimines, yielding ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with high yields and complete regioselectivity. Such reactions expand the scope of synthetic chemistry and provide pathways to complex molecular structures (Zhu, Lan, & Kwon, 2003).

3. Crystal Structure and Molecular Interactions

The compound contributes to understanding crystal structure and molecular interactions. Studies on polysubstituted pyridines, including ethyl 4-hydroxy-2,6-dimethylpyridine-3-carboxylate derivatives, reveal insights into their planar structures and the nature of intermolecular interactions, such as hydrogen bonding and pi interactions. This knowledge is crucial for the development of new materials and drugs (Suresh et al., 2007).

4. Involvement in Organic Synthesis

It's used in organic synthesis, particularly in the preparation of various pyridine derivatives. The reactions and transformations of this compound provide a deeper understanding of organic chemistry mechanisms and offer pathways to synthesize novel compounds with potential applications in various fields (Cirrincione et al., 1987).

5. Catalysis in Polymerization Processes

The compound serves as a precursor in the synthesis of catalysts for polymerization processes. For example, it is involved in the synthesis of catalysts used in the ethylene oligomerization, highlighting its role in industrial chemistry and material science (Sun, Zhao, & Gao, 2007).